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Compound of Interest

Compound Name: 1-(Thiolan-3-yl)piperazine

CAS No.: 666853-12-9

Cat. No.: B1501106

Get Quote

Executive Summary
1-(Thiolan-3-yl)piperazine (CAS: 666853-12-9) acts as a specialized building block in

Fragment-Based Drug Discovery (FBDD).[1] It combines the privileged piperazine scaffold—

ubiquitous in CNS and antimicrobial therapeutics—with a tetrahydrothiophene (thiolane) ring.

This guide evaluates the off-target profile of this scaffold, specifically comparing it to its

common bioisosteres: the oxygen-containing Tetrahydrofuran (THF) and the carbon-based

Cyclopentyl analogs.[1] While the piperazine moiety drives primary pharmacology (often

targeting GPCRs), the thiolane ring introduces unique metabolic and safety liabilities, primarily

centered on S-oxidation and Type II CYP inhibition.

Target Audience: Medicinal Chemists, DMPK Scientists, and Safety Pharmacologists.

Comparative Analysis: The Chalcogen Effect
To understand the off-target risks of 1-(Thiolan-3-yl)piperazine, it must be benchmarked

against its structural isosteres.[1] The sulfur atom alters lipophilicity, electron density, and

metabolic vectors significantly compared to oxygen or methylene groups.
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Table 1: Physicochemical & Safety Profile Comparison

Feature
1-(Thiolan-3-

yl)piperazine

(Sulfur)

1-(Tetrahydrofuran-

3-yl)piperazine

(Oxygen)

1-

Cyclopentylpiperazin

e (Carbon)

Electronic Nature
Soft nucleophile; weak

H-bond acceptor.[1]

Hard nucleophile;

strong H-bond

acceptor.[1]

Inert; Lipophilic.

LogP (Lipophilicity)

Moderate (~1.0–1.5).

Sulfur increases

lipophilicity vs.

Oxygen.

Low (< 1.0).[2]

Improves solubility.

High (> 2.0).[2][3][4]

Increases non-specific

binding.

Primary Metabolic

Risk

S-Oxidation

(Sulfoxide/Sulfone

formation).[1]

C-Hydroxylation

(adjacent to O).[1]

C-Hydroxylation

(Cytochrome P450).

[1]

CYP Inhibition Risk
High (Type II binding

to Heme Iron).

Low (Reversible

competitive only).

Moderate

(Competitive

substrate).

hERG Liability

Moderate (Driven by

basic amine +

lipophilicity).

Low (Polarity reduces

channel affinity).

High (Lipophilicity

drives channel

trapping).

Reactive Metabolites

Potential for ring

opening via

episulfonium ions

(rare but toxic).

Generally stable. Stable.

Detailed Off-Target Liability Assessment
A. Pharmacological Promiscuity (The Piperazine Vector)
The piperazine nitrogen at position 4 is a critical pharmacophore.[5][6] When unsubstituted or

alkylated, it mimics the ethylamine side chain of neurotransmitters.

Risk: High affinity for Aminergic GPCRs (Dopamine
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, Serotonin

, Histamine

, Adrenergic

).

Mechanism: The basic nitrogen forms a salt bridge with the conserved Aspartate residue in

TM3 of aminergic receptors.

Mitigation: Introduce steric bulk or electron-withdrawing groups (sulfonamides, amides) on

the distal nitrogen to reduce basicity (

) and clash with the orthosteric pocket.

B. Enzyme Inhibition (The Thiolane Vector)
The sulfur atom in the thiolane ring presents a specific liability not seen in THF or cyclopentyl

analogs.

Mechanism: The lone pair on the sulfur atom can coordinate directly with the Ferric (

) ion in the heme active site of Cytochrome P450 enzymes (particularly CYP2D6 and
CYP3A4). This results in Type II binding spectra and potent, often reversible, inhibition.

Impact: Alters the pharmacokinetics (PK) of co-administered drugs (Drug-Drug Interactions).

C. Metabolic Activation (S-Oxidation)
Unlike carbon or oxygen isosteres, the thiolane ring undergoes sequential oxidation.

Sulfoxide (S=O): Chiral center creation; increases polarity; often pharmacologically active.

Sulfone (O=S=O): Highly polar; usually inactive and rapidly excreted.

Toxicity Alert: If the oxidation is incomplete or leads to ring opening, it can generate

electrophilic species capable of depleting Glutathione (GSH).

Visualizing the Metabolic & Profiling Workflow
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The following diagrams illustrate the metabolic fate of the scaffold and the decision matrix for

evaluating its safety.

Diagram 1: Metabolic Bioactivation Pathway[1]
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+ Glutathione
(Trapping)
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Caption: Metabolic trajectory of the thiolane scaffold. While Sulfone formation is the primary

clearance route, reactive intermediate formation requires monitoring.

Diagram 2: Tiered Off-Target Profiling Workflow

Compound Synthesis
1-(Thiolan-3-yl)piperazine
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Caption: Decision tree for escalating from rapid screening to mechanistic validation.

Experimental Protocols
Protocol 1: Assessment of Type II CYP Binding (Heme
Coordination)
Objective: Determine if the thiolane sulfur coordinates with the CYP heme iron, a common

mechanism for sulfur-containing heterocycles.

System: Recombinant human CYP3A4 or CYP2D6 supersomes.

Method: Difference Spectroscopy.

Baseline: Record the UV-Vis baseline (350–500 nm) of the CYP enzyme solution.

Titration: Add increasing concentrations of 1-(Thiolan-3-yl)piperazine (0.1 µM to 50 µM) to

the sample cuvette and solvent to the reference.

Detection: Look for a Type II spectrum characterized by a peak at ~425–435 nm and a

trough at ~390–405 nm.

Analysis: Plot

(Peak minus Trough) vs. Concentration to determine the spectral dissociation constant (

).

Interpretation: A low

indicates tight binding to the heme, predicting potent inhibition and potential drug-drug
interactions.

Protocol 2: Reactive Metabolite Trapping (GSH Adduct
Search)
Objective: Detect electrophilic intermediates (e.g., episulfonium ions) generated during

metabolism.
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System: Human Liver Microsomes (HLM) fortified with NADPH and Glutathione (GSH) or

Potassium Cyanide (KCN).

Method: LC-MS/MS (High Resolution).[1]

Incubation: Incubate 10 µM test compound with HLM (1 mg/mL) and GSH (5 mM) for 60

minutes at 37°C.

Quench: Stop reaction with ice-cold acetonitrile. Centrifuge to remove proteins.

Analysis: Analyze supernatant via UHPLC-HRMS (Q-TOF or Orbitrap).

Data Mining: Search for Mass Shifts:

+305 Da: GSH adduct (indicates reactive electrophile).

+16 Da / +32 Da: Sulfoxide/Sulfone (stable metabolites).

Self-Validation: Use Clozapine or Ticlopidine as positive controls for reactive metabolite

formation.[1]

Protocol 3: Broad Off-Target Panel (SafetyScreen44™
Equivalent)
Objective: Evaluate GPCR promiscuity driven by the piperazine ring.

Method: Competitive Radioligand Binding.

Panel Selection: Focus on Dopamine (

), Serotonin (

), and Muscarinic (

) receptors.

Screening: Test compound at a single concentration (10 µM) in duplicate.

Threshold: Any inhibition >50% triggers
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determination (dose-response curve).

Significance: Piperazine derivatives often hit

(cardiac valvulopathy risk).[1] Ensure this specific receptor is included in the panel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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